3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide

• IUPAC Name: 3-methoxy-N'-[(E)-3-oxo-3-phenylprop-1-enyl]benzohydrazide
• InChI: InChI=1S/C17H16N2O3/c1-22-15-9-5-8-14(12-15)17(21)19-18-11-10-16(20)13-6-3-2-4-7-13/h2-12,18H,1H3,(H,19,21)/b11-10+
• InChI Key: PMBSNSNUBJQPBH-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NNC=CC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)NN/C=C/C(=O)C2=CC=CC=C2
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide, also known as MOB, is a synthetic compound that belongs to the class of hydrazide derivatives. MOB has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide is not yet fully understood. However, it is believed that 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide exerts its anticancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been shown to inhibit the expression of various oncogenes and activate tumor suppressor genes, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been shown to have several biochemical and physiological effects. In addition to its anticancer effects, 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has also been shown to improve insulin sensitivity and glucose uptake, making it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has several advantages as a research tool. It is stable, easy to synthesize, and has low toxicity. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide can be used in various in vitro and in vivo assays to study its effects on cancer cells and other biological systems. However, one limitation of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide. One potential direction is the development of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide-based therapeutics for the treatment of cancer and other diseases. Another direction is the investigation of the molecular mechanisms underlying the anticancer effects of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide. Additionally, further studies are needed to explore the potential applications of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide in other areas, such as neurodegenerative diseases and diabetes.
Conclusion:
3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been shown to possess anticancer, anti-inflammatory, antioxidant, and neuroprotective properties. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide is stable, easy to synthesize, and has low toxicity, making it a useful research tool. Further research is needed to fully understand the molecular mechanisms underlying the effects of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide and to explore its potential applications in other areas.

Synthesis Methods

3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide can be synthesized through a multistep process involving the reaction of 3-methoxybenzoic acid with thionyl chloride, followed by reaction with hydrazine hydrate and 3-oxo-3-phenylpropionic acid. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been extensively studied for its potential applications in scientific research. One of the major applications of 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide is in the field of cancer research. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide has been shown to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. 3-methoxy-N'-(3-oxo-3-phenyl-1-propen-1-yl)benzohydrazide achieves this by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.